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Compound of Interest

Compound Name: delta-Hexalactone

Cat. No.: B130344 Get Quote

An In-depth Technical Guide to the Stereoisomers and Enantiomeric Forms of delta-
Hexalactone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of delta-hexalactone, focusing on its

stereoisomers and enantiomeric forms. It covers the fundamental chemistry, physicochemical

and biological properties, synthesis, and analytical separation of these compounds. Detailed

experimental protocols and data are presented to support research and development activities.

Introduction to delta-Hexalactone
Delta-hexalactone (δ-hexalactone), systematically named 6-methyloxan-2-one or tetrahydro-

6-methyl-2H-pyran-2-one, is a cyclic ester (lactone) with a six-membered ring.[1] It is a

naturally occurring compound found in various fruits and dairy products, such as butter, milk,

and cheese, contributing to their characteristic flavors.[2] The compound is widely used as a

flavor and fragrance agent, imparting creamy, coconut-like, and fruity notes.[2][3][4][5][6]

The structure of delta-hexalactone contains a chiral center at the C-5 position (the carbon

atom bearing the methyl group), which means it exists as a pair of non-superimposable mirror

images known as enantiomers. These enantiomers are designated as (R)-delta-hexalactone
and (S)-delta-hexalactone. While sharing identical physical properties in a non-chiral

environment, enantiomers often exhibit distinct biological activities and sensory profiles due to
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the stereospecific nature of biological receptors.[7][8][9] In nature, the (R)-chiral forms of delta-

lactones tend to be predominant.[2]

Stereoisomers and Enantiomeric Forms
The presence of a single stereocenter in delta-hexalactone gives rise to two enantiomeric

forms.
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General Workflow: Baeyer-Villiger Oxidation for Racemic δ-Hexalactone
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Workflow: Chiral Separation of δ-Hexalactone Enantiomers

Workflow: Chiral Separation of δ-Hexalactone Enantiomers

Racemic (R/S)
delta-Hexalactone Solution

Inject into Chiral
HPLC System

Separation on Chiral
Stationary Phase (CSP)

UV or MS Detector

Collect Separated Fractions

(R)-delta-Hexalactone (S)-delta-Hexalactone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle of Stereospecific Biological Recognition

Principle of Stereospecific Biological Recognition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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